1-methyl-N-(4-(trifluoromethyl)benzyl)piperidin-4-amine dihydrochloride

• IUPAC Name: 1-methyl-N-[[4-(trifluoromethyl)phenyl]methyl]piperidin-4-amine;dihydrochloride
• InChI: InChI=1S/C14H19F3N2.2ClH/c1-19-8-6-13(7-9-19)18-10-11-2-4-12(5-3-11)14(15,16)17;;/h2-5,13,18H,6-10H2,1H3;2*1H
• InChI Key: QZQNUGBKGWNMGE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NCC2=CC=C(C=C2)C(F)(F)F.Cl.Cl
• Molecular Formula: C14H21Cl2F3N2
• Molecular Weight: 345.2 g/mol

Description

1-methyl-N-(4-(trifluoromethyl)benzyl)piperidin-4-amine dihydrochloride is a chemical compound that has been found to have potential applications in scientific research. This compound is commonly referred to as TFMPA, and it is a piperidine derivative that has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

Organic Synthesis Applications

This chemical is involved in the synthesis of various heterocyclic compounds, demonstrating its utility in creating complex organic molecules. For example, it has been used in the preparation of novel azetidine-2-one derivatives of 1H-benzimidazole, showcasing its role in generating compounds with potential biological activity (Noolvi et al., 2014). Additionally, it's part of reactions leading to diverse glycosidic linkages, indicating its importance in synthesizing glycosides (Crich & Smith, 2001).

Pharmacological Research

Its derivatives have been explored for antimicrobial activities, such as in the study of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl) propyl)piperidine derivatives against pathogens affecting Lycopersicon esculentum (tomato plants), highlighting its potential in agricultural pharmacology (Vinaya et al., 2009).

Analytical Chemistry

The compound is also relevant in analytical methods, such as in the determination of aliphatic amines in wastewater and surface water after derivatization, demonstrating its application in environmental monitoring and safety assessments (Sacher et al., 1997).